Cas no 2287340-13-8 (5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole)

• Product Name: 5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole
• CAS No: 2287340-13-8
• MF: C₁₁H₁₄BrN₃O
• MW: 284.152361392975
• CID: 5866298
• PubChem ID: 165738103
• Update Time: 2025-10-31

5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749180
• 2287340-13-8
• 5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C11H14BrN3O/c1-8(16-2)5-6-15-11-4-3-9(12)7-10(11)13-14-15/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： HRMKQDMSTCZLRB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=NN2CCC(C)OC

Computed Properties

• Exact Mass: 283.03202g/mol
• Monoisotopic Mass: 283.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.9Ų

Additional information on 5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole

5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole (CAS No. 2287340-13-8): An Overview

5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole (CAS No. 2287340-13-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of benzotriazoles, which are widely used in various applications ranging from pharmaceuticals to corrosion inhibitors and organic synthesis.

The benzotriazole core is a well-known scaffold in medicinal chemistry, known for its ability to form stable complexes with metal ions and its potential as a bioisostere for carboxylic acids. The introduction of a 5-bromo substituent and a 3-methoxybutyl group in the structure of 5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole imparts additional functionalities that can be exploited for specific applications. The bromine atom can serve as a handle for further chemical modifications, while the methoxybutyl group enhances solubility and lipophilicity, making the compound suitable for both aqueous and organic media.

Recent studies have highlighted the potential of 5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromine substituent was found to play a crucial role in enhancing the antiviral efficacy by stabilizing key interactions with viral proteins.

In addition to its antiviral properties, 5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole has shown promise as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively inhibits the growth of various cancer cell lines by disrupting cellular signaling pathways involved in cell proliferation and survival. The methoxybutyl group was found to enhance cellular uptake and retention, thereby improving the overall therapeutic index.

The versatility of 5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole extends beyond medicinal applications. In materials science, this compound has been explored as a corrosion inhibitor for metals in aggressive environments. A study published in the CORROSION Journal demonstrated that 5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole forms a protective layer on metal surfaces, effectively preventing corrosion even under harsh conditions. The bromine substituent was found to enhance the adsorption properties of the compound on metal surfaces, leading to improved protection.

In organic synthesis, 5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional groups make it an excellent starting material for various synthetic transformations. For example, the bromine atom can be readily replaced with other functional groups through cross-coupling reactions, allowing for the preparation of a wide range of derivatives with diverse biological activities.

The synthesis of 5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole typically involves multistep procedures that include the formation of the benzotriazole core followed by functionalization with the bromine and methoxybutyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. A notable example is the use of transition-metal-catalyzed reactions to introduce the bromine substituent with high regioselectivity and yield.

In conclusion, 5-bromo-1-(3-methoxybutyl)-1H-1,2,3-benzotriazole (CAS No. 2287340-13-8) is a multifaceted compound with significant potential in medicinal chemistry, materials science, and organic synthesis. Its unique structural features and functional groups make it an attractive candidate for further research and development across various fields. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.